1,3-Bis(3-amino-4-chlorobenzoyl)benzene

• CAS No.: 21748-43-6
• Molecular Formula: C20H14Cl2N2O2
• Molecular Weight: 385.2 g/mol
• IUPAC Name: [3-(3-amino-4-chlorobenzoyl)phenyl]-(3-amino-4-chlorophenyl)methanone
• InChI: InChI=1S/C20H14Cl2N2O2/c21-15-6-4-13(9-17(15)23)19(25)11-2-1-3-12(8-11)20(26)14-5-7-16(22)18(24)10-14/h1-10H,23-24H2
• InChI Key: MXWOCHWHWIPPSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)C2=CC(=C(C=C2)Cl)N)C(=O)C3=CC(=C(C=C3)Cl)N

Description

1,3-Bis(3-amino-4-chlorobenzoyl)benzene is a symmetrical aromatic compound featuring two 3-amino-4-chlorobenzoyl groups attached to a central benzene ring at the 1,3-positions. This structure confers unique electronic and steric properties, making it a candidate for applications in materials science, such as polymer precursors or ligands for coordination chemistry. Despite its structural interest, detailed experimental data on its synthesis, crystallography, or applications remain sparse in publicly available literature.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs can be categorized based on substitution patterns, functional groups, and packing behaviors. Below is a comparative analysis with key examples:

Halogen-Bonding Receptor: 1,3-Bis(4-ethynyl-3-iodopyridinium)-benzene

Structural Features :

• Substituents: Ethynyl-iodopyridinium groups instead of amino-chlorobenzoyl.
• Charge : Dicationic (vs. neutral for the target compound).
• Functionality : Designed for halogen bonding with anions .

Key Differences :

Property	1,3-Bis(3-amino-4-chlorobenzoyl)benzene	1,3-Bis(4-ethynyl-3-iodopyridinium)-benzene
Primary Interactions	Hydrogen bonding (NH₂)	Halogen bonding (I)
Solubility	Likely polar due to NH₂/Cl	Enhanced by ionic character
Packing Behavior	Unreported	Anion-dependent long-range order

Amide Derivative: 3-Amino-N-benzyl-4-chloro-N-methylbenzamide

Structural Features :

• Core : Single benzamide ring vs. bis-benzoylbenzene.
• Substituents : Benzyl and methyl groups on the amide nitrogen .

Key Differences :

Property	1,3-Bis(3-amino-4-chlorobenzoyl)benzene	3-Amino-N-benzyl-4-chloro-N-methylbenzamide
Functional Groups	Ketones (benzoyl)	Amide (CONR₂)
Symmetry	C₂-symmetric	Asymmetric
Potential Reactivity	Electrophilic aromatic substitution	Amide hydrolysis or coupling

Implications : The amide’s asymmetry and hydrolytic sensitivity limit its utility in rigid frameworks compared to the symmetrical, stable bis-benzoyl scaffold.